3-[1-(Benzenesulfinyl)propyl]furan

• IUPAC Name: 3-[1-(benzenesulfinyl)propyl]furan
• InChI: InChI=1S/C13H14O2S/c1-2-13(11-8-9-15-10-11)16(14)12-6-4-3-5-7-12/h3-10,13H,2H2,1H3
• InChI Key: ZDAZJBYMXPNKMH-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=COC=C1)S(=O)C2=CC=CC=C2
• Molecular Formula: C13H14O2S
• Molecular Weight: 234.32 g/mol

Description

Furan is a heterocyclic organic compound, consisting of a five-membered aromatic ring with four carbon atoms and one oxygen. Compounds containing a furan ring are known as furan compounds or furans. Furan derivatives, such as “3-[1-(Benzenesulfinyl)propyl]furan”, are widely used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds.

Synthesis Analysis

Furans can be synthesized by various methods, including the Paal-Knorr Furan Synthesis, which involves the cyclization of 1,4-dicarbonyl compounds. Other methods include the oxidation of 1,3-dienes or the cyclization of keto-acids.

Molecular Structure Analysis

The furan ring is a five-membered aromatic ring with four carbon atoms and one oxygen atom. The oxygen atom contributes two electrons to the aromatic system, making furan aromatic.

Chemical Reactions Analysis

Furan compounds can undergo a variety of chemical reactions, including electrophilic substitution, reduction, and Diels-Alder reactions. The reactivity of furan compounds can be influenced by the presence of substituents on the furan ring.

Physical And Chemical Properties Analysis

Furan compounds exhibit a range of physical and chemical properties, depending on their structure. These can include properties such as boiling point, melting point, solubility, and reactivity.

Mechanism of Action

The mechanism of action of furan compounds can vary depending on their structure and the type of biological activity they exhibit. Some furan compounds are known to interact with biological targets such as enzymes or receptors, leading to their biological effects.

Safety and Hazards

Furan and some of its derivatives are known to be toxic and potentially carcinogenic. Therefore, safety precautions should be taken when handling these compounds.

Future Directions

Furan compounds are of significant interest in various fields, including pharmaceuticals, agrochemicals, and materials science. Future research may focus on the development of new synthetic methods for furan compounds, the discovery of new furan-based drugs, and the exploration of new applications for these compounds.